Cas no 2229248-03-5 (2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanal)
2229248-03-5 structure
Product Name:2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanal
CAS No:2229248-03-5
MF:C7H9N3O3
MW:183.164661169052
CID:5599966
PubChem ID:165946757
Update Time:2023-08-23
2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanal Chemical and Physical Properties
Names and Identifiers
-
- 2229248-03-5
- 2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanal
- EN300-1793139
-
- Inchi： 1S/C7H9N3O3/c1-7(2,4-11)6-5(10(12)13)3-8-9-6/h3-4H,1-2H3,(H,8,9)
- InChI Key： PHBHOXKAQWMNKJ-UHFFFAOYSA-N
- SMILES： O=CC(C)(C)C1=C(C=NN1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 183.06439116g/mol
- Monoisotopic Mass: 183.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 91.6Ų
2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1793139-0.05g |
2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanal |
2229248-03-5 | 0.05g |
$1320.0 | 2023-09-19 | ||
| Enamine | EN300-1793139-0.1g |
2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanal |
2229248-03-5 | 0.1g |
$1384.0 | 2023-09-19 | ||
| Enamine | EN300-1793139-0.25g |
2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanal |
2229248-03-5 | 0.25g |
$1447.0 | 2023-09-19 | ||
| Enamine | EN300-1793139-0.5g |
2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanal |
2229248-03-5 | 0.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1793139-1.0g |
2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanal |
2229248-03-5 | 1g |
$1572.0 | 2023-05-24 | ||
| Enamine | EN300-1793139-2.5g |
2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanal |
2229248-03-5 | 2.5g |
$3080.0 | 2023-09-19 | ||
| Enamine | EN300-1793139-5.0g |
2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanal |
2229248-03-5 | 5g |
$4557.0 | 2023-05-24 | ||
| Enamine | EN300-1793139-10.0g |
2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanal |
2229248-03-5 | 10g |
$6758.0 | 2023-05-24 | ||
| Enamine | EN300-1793139-1g |
2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanal |
2229248-03-5 | 1g |
$1572.0 | 2023-09-19 | ||
| Enamine | EN300-1793139-5g |
2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanal |
2229248-03-5 | 5g |
$4557.0 | 2023-09-19 |
2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanal Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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